Cas no 2024584-00-5 (Ethyl 6-methyl-2-propyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate)

• Product Name: Ethyl 6-methyl-2-propyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate
• CAS No: 2024584-00-5
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 5834175
• PubChem ID: 165447752
• Update Time: 2025-05-27

Ethyl 6-methyl-2-propyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2024584-00-5
• EN300-700213
• ethyl 6-methyl-2-propyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate
• Ethyl 6-methyl-2-propyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate

• Inchi： 1S/C12H20O4/c1-4-6-12(10(13)14-5-2)11(16-12)7-9(3)15-8-11/h9H,4-8H2,1-3H3
• InChI Key： UHPJPFMYNOCREN-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)(CCC)C21COC(C)C2

Computed Properties

• Exact Mass: 228.13615911g/mol
• Monoisotopic Mass: 228.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.1Ų

Additional information on Ethyl 6-methyl-2-propyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate

Introduction to Ethyl 6-methyl-2-propyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate (CAS No. 2024584-00-5)

Ethyl 6-methyl-2-propyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate (CAS No. 2024584-00-5) is a unique and structurally complex organic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound belongs to the class of spiro compounds, which are characterized by a central spiro atom connecting two rings. The specific structure of Ethyl 6-methyl-2-propyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate includes a seven-membered ring with an ethyl ester group and various alkyl substituents, making it a versatile molecule for various applications.

The synthesis of Ethyl 6-methyl-2-propyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate involves a series of well-defined chemical reactions, including ring formation and functional group transformations. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, which is crucial for its potential applications in pharmaceuticals and materials science. The use of modern techniques such as transition-metal catalysis and organocatalysis has significantly improved the yield and purity of the final product.

In the realm of medicinal chemistry, Ethyl 6-methyl-2-propyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate has shown promising biological activities. Studies have indicated that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the development of new therapeutic agents for inflammatory diseases. Additionally, preliminary research suggests that it may have antiviral and anticancer activities, although further investigations are needed to confirm these findings.

The structural complexity of Ethyl 6-methyl-2-propyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate also makes it an interesting subject for materials science applications. Its unique spiro structure and functional groups can be exploited to create novel materials with tailored properties. For instance, the compound can be used as a building block for the synthesis of advanced polymers and supramolecular assemblies, which have potential applications in areas such as drug delivery systems and electronic materials.

From a spectroscopic perspective, Ethyl 6-methyl-2-propyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate has been extensively characterized using various analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods have provided detailed insights into its molecular structure and conformational behavior, which are essential for understanding its chemical reactivity and biological activity.

The environmental impact of Ethyl 6-methyl-2-propyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate is another important consideration. Recent studies have focused on developing greener synthetic routes to minimize the use of hazardous reagents and solvents during its production. These efforts align with the growing emphasis on sustainable chemistry practices in both academic and industrial settings.

In conclusion, Ethyl 6-methyl-2-propyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate (CAS No. 2024584-00-5) is a multifaceted compound with significant potential in various scientific fields. Its unique structure and properties make it an attractive target for further research and development. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding of complex organic molecules and their practical applications.